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Compound of Interest

Compound Name: 4-Heptyloxyphenol

Cat. No.: B081985

Introduction

4-Heptyloxyphenol, a member of the 4-alkoxyphenol class of organic compounds, is
characterized by a phenol ring with a heptyloxy group attached at the 4-position. This
compound has garnered interest in research circles for its biological activities, including
antibacterial properties and its function as a selective inverse agonist of the orphan nuclear
receptor steroidogenic factor-1 (SF-1).[1][2] This guide provides a comprehensive overview of
the current scientific understanding of the sources and occurrence of 4-Heptyloxyphenol,
specifically addressing its presence in natural versus synthetic contexts.

Natural Occurrence: A Critical Evaluation

A thorough review of scientific literature and chemical databases indicates that 4-
Heptyloxyphenol is not a naturally occurring metabolite. The Human Metabolome Database
(HMDB), a comprehensive resource on human metabolites, explicitly states that 4-
heptyloxyphenol is not found in nature and is only present in individuals who have been
exposed to the compound or its derivatives. It is considered part of the human exposome,
which encompasses all environmental and occupational exposures throughout a lifetime.

While one commercial supplier, Biosynth, refers to it as a "natural phenolic compound," this
appears to be an anomalous description within the broader scientific consensus.[3] The
overwhelming body of evidence from chemical databases such as PubChem and the Human
Metabolome Database points towards a synthetic origin.[4]
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Logical Assessment of 4-Heptyloxyphenol's Origin

The determination that 4-Heptyloxyphenol is a synthetic compound is based on the lack of
evidence for its presence in natural sources and its classification in major chemical and
metabolic databases.
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Caption: Logical flow from evidence to the conclusion of a synthetic origin for 4-
Heptyloxyphenol.

Quantitative Data and Experimental Protocols

Given that 4-Heptyloxyphenol is not found in nature, there is no quantitative data available
regarding its concentration in any natural source. Consequently, there are no established
experimental protocols for its isolation and identification from natural materials. The
methodologies for its detection would be relevant in the context of toxicology and exposome
studies, focusing on its presence in biological samples (such as human blood) as an external
contaminant rather than an endogenous metabolite.

© 2025 BenchChem. All rights reserved. 2/4 Tech Support


https://www.benchchem.com/product/b081985?utm_src=pdf-body
https://www.benchchem.com/product/b081985?utm_src=pdf-body
https://www.benchchem.com/product/b081985?utm_src=pdf-body-img
https://www.benchchem.com/product/b081985?utm_src=pdf-body
https://www.benchchem.com/product/b081985?utm_src=pdf-body
https://www.benchchem.com/product/b081985?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b081985?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Biological Activities (as a Synthetic Compound)

Despite its synthetic origin, 4-Heptyloxyphenol exhibits notable biological activities that are of
interest to researchers and drug development professionals:

» Antibacterial Activity: It has demonstrated antibacterial effects against various strains,
including Porphyromonas gingivalis, Streptococcus artemidis, and Streptococcus sobrinus.

[1]

e Endocrine Disruption: As an inverse agonist of steroidogenic factor-1 (SF-1), it can modulate
steroid hormone production.[2] This activity is a key area of research, particularly in
understanding its potential as an endocrine disruptor.

Conclusion

In summary, based on extensive evidence from reputable scientific databases and the absence
of reports on its isolation from natural sources, 4-Heptyloxyphenol is considered a synthetic
compound. The target audience of researchers, scientists, and drug development professionals
should proceed with the understanding that this compound is not of natural origin. Future
research on 4-Heptyloxyphenol will likely continue to focus on its synthetic applications,
biological activities, and toxicological profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b081985#natural-sources-and-occurrence-of-4-
heptyloxyphenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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